Cas no 203302-97-0 (3-(Trifluoromethoxy)phenylacetic acid)

• Product Name: 3-(Trifluoromethoxy)phenylacetic acid
• CAS No: 203302-97-0
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD00082480
• CID: 66667
• PubChem ID: 2777316
• Update Time: 2025-06-22

3-(Trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)phenylacetic acid
• 2-[3-(trifluoromethoxy)phenyl]acetic acid
• 3-(trifluoromethoxy)Benzeneacetic acid
• 3-Trifluoromethoxyphenylacetic acid
• 3-Trifluoromethoxyphenylaceticacid
• AKOS005254293
• MFCD00082480
• (3-trifluoromethoxy-phenyl)-acetic acid
• SCHEMBL761677
• [3-(trifluoromethoxy)phenyl]acetic acid
• Benzeneacetic acid, 3-(trifluoromethoxy)-
• PS-7873
• FT-0643896
• BCP29755
• Z1037570484
• 203302-97-0
• DTXSID90380469
• SY016865
• T2406
• CS-0020102
• 3-(Trifluoromethoxy)phenylacetic Acid;2-(3-(trifluoromethoxy)phenyl)acetic acid
• AC-4199
• 2-(3-(trifluoromethoxy)phenyl)acetic acid
• 3-(trifluoromethoxy)phenylacetic acid, AldrichCPR
• (3-trifluoromethoxyphenyl)acetic acid
• A21838
• EN300-100655
• AM62274
• 3-(trifluoromethoxy)-phenylacetic acid
• 2-(3-(trifluoromethoxy)phenyl)acetic acid;3-(Trifluoromethoxy)phenylacetic acid
• ALBB-021665
• DB-021761

• MDL： MFCD00082480
• Inchi： 1S/C9H7F3O3/c10-9(11,12)15-7-3-1-2-6(4-7)5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： NFZQVADYFXRRPM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.399
• Melting Point: 53-55°C
• Boiling Point: 260.2°C at 760 mmHg
• Flash Point: 111.2℃
• Refractive Index: 1.477
• PSA: 46.53000
• LogP: 2.21230
• Solubility: Not determined

3-(Trifluoromethoxy)phenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(Trifluoromethoxy)phenylacetic acid

3-(Trifluoromethoxy)phenylacetic Acid: A Comprehensive Overview

3-(Trifluoromethoxy)phenylacetic acid (CAS no. 203302-97-0) is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, characterized by the presence of a trifluoromethoxy group and a phenylacetic acid backbone, make it a versatile intermediate in the synthesis of various bioactive compounds. This compound has been extensively studied for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The trifluoromethoxy group in 3-(Trifluoromethoxy)phenylacetic acid imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. This feature has been exploited in the development of small-molecule inhibitors that exhibit high selectivity and potency. Recent studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, including enhanced solubility and metabolic stability, making them attractive candidates for further clinical development.

In the realm of drug discovery, 3-(Trifluoromethoxy)phenylacetic acid has been utilized as a key building block in the synthesis of molecules targeting various disease pathways. For instance, researchers have explored its potential in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The phenylacetic acid moiety is known to interact with specific neurotransmitter receptors and enzymes, while the trifluoromethoxy group enhances binding affinity and selectivity. Preliminary findings suggest that derivatives of this compound may modulate key signaling pathways involved in neuroprotection and inflammation.

The pharmaceutical industry has also shown interest in 3-(Trifluoromethoxy)phenylacetic acid for its role in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By leveraging the structural properties of this compound, scientists have designed novel inhibitors that target inflammatory cytokines and enzymes. The fluorinated aromatic ring system contributes to increased lipophilicity, facilitating better membrane penetration and intracellular delivery, which is crucial for effective anti-inflammatory action.

Beyond its therapeutic applications, 3-(Trifluoromethoxy)phenylacetic acid serves as a valuable scaffold for chemical biology studies. Its well-defined structure allows researchers to perform structure-activity relationship (SAR) studies, providing insights into the molecular determinants of biological activity. These studies are essential for optimizing lead compounds during the drug discovery process. Additionally, the compound's stability under various chemical conditions makes it suitable for use in high-throughput screening assays, enabling rapid identification of potential drug candidates.

The synthesis of 3-(Trifluoromethoxy)phenylacetic acid involves multi-step organic reactions that highlight its synthetic utility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated aromatic core. These synthetic approaches not only showcase the versatility of this compound but also contribute to the broader toolkit available for medicinal chemists. The ability to efficiently produce high-purity batches of this compound is crucial for both research and industrial applications.

In conclusion, 3-(Trifluoromethoxy)phenylacetic acid (CAS no. 203302-97-0) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, particularly the trifluoromethoxy group and phenylacetic acid backbone, make it an invaluable intermediate for synthesizing bioactive molecules targeting neurological and inflammatory disorders. Ongoing research continues to uncover new therapeutic potentials for this compound, reinforcing its significance in modern medicinal chemistry.